Cas no 181059-88-1 (Ethanone, 1-(2-benzofuranyl)-2,2-difluoro- (9CI))

Ethanone, 1-(2-benzofuranyl)-2,2-difluoro- (9CI) structure
181059-88-1 structure
Product Name:Ethanone, 1-(2-benzofuranyl)-2,2-difluoro- (9CI)
CAS No:181059-88-1
MF:C10H6F2O2
MW:196.150249958038
CID:906920
PubChem ID:45080930
Update Time:2025-04-19

Ethanone, 1-(2-benzofuranyl)-2,2-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-benzofuranyl)-2,2-difluoro- (9CI)
    • 1-(1-benzofuran-2-yl)-2,2-difluoroethanone
    • 181059-88-1
    • 1-(Benzofuran-2-yl)-2,2-difluoroethanone
    • ETHANONE, 1-(2-BENZOFURANYL)-2,2-DIFLUORO-
    • 1-Benzofuran-2-yl-2,2-difluoro-ethanone
    • 1-(1-Benzofuran-2-yl)-2,2-difluoroethan-1-one
    • DTXSID30664210
    • DB-275986
    • Inchi: 1S/C10H6F2O2/c11-10(12)9(13)8-5-6-3-1-2-4-7(6)14-8/h1-5,10H
    • InChI Key: PYAVTGYPQUCUQI-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CC2C=CC=CC=2O1)=O)F

Computed Properties

  • Exact Mass: 196.03358
  • Monoisotopic Mass: 196.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.2
  • Topological Polar Surface Area: 30.2A^2

Experimental Properties

  • PSA: 30.21
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